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Cat. No.: B1237862 Get Quote

Manganic Acid in Permanganate Reaction
Mechanisms
Manganic acid, or more broadly, manganese in the +6 oxidation state, is a pivotal intermediate

in the reduction of permanganate (Mn(VII)). The overall reaction pathway and the final products

are highly dependent on the pH of the solution and the nature of the reducing agent.[1]

In Acidic Medium: Permanganate is typically reduced to the pale pink manganese(II) ion

(Mn²⁺). The reaction proceeds through a series of manganese intermediates, including

Mn(VI), Mn(V), Mn(IV), and Mn(III).[2] The overall half-reaction is: MnO₄⁻(aq) + 8H⁺(aq) +

5e⁻ → Mn²⁺(aq) + 4H₂O(l)[3]

In Neutral Medium: The reduction of permanganate generally leads to the formation of a

brown precipitate of manganese dioxide (MnO₂), where manganese is in the +4 oxidation

state.[3] The half-reaction is: MnO₄⁻(aq) + 2H₂O(l) + 3e⁻ → MnO₂(s) + 4OH⁻(aq)[3]

In Alkaline Medium: In a basic environment, permanganate is first reduced to the green

manganate ion (MnO₄²⁻, Mn(VI)).[3] With a stronger reducing agent or over time, this can be

further reduced to MnO₂. The initial one-electron reduction is: MnO₄⁻(aq) + e⁻ →

MnO₄²⁻(aq)[3]

The formation of manganate (the conjugate base of manganic acid) is a key first step in many

alkaline permanganate oxidations.[4] The subsequent fate of this Mn(VI) intermediate—
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whether it disproportionates or is further reduced—is critical in determining the reaction

products.

The following diagram illustrates the general stepwise reduction of permanganate in different

pH conditions, highlighting the central role of the Mn(VI) state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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